Cas no 6812-16-4 (2-Hydroxy-3-methoxybenzonitrile)
6812-16-4 structure
Product Name:2-Hydroxy-3-methoxybenzonitrile
CAS No:6812-16-4
MF:C8H7NO2
MW:149.146682024002
MDL:MFCD02261936
CID:502459
PubChem ID:12507071
Update Time:2025-04-19
2-Hydroxy-3-methoxybenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-Hydroxy-3-methoxybenzonitrile
- 2-Hydroxy-3-methoxybenzenecarbonitrile
- Benzonitrile,2-hydroxy-3-methoxy-
- 3-Methoxysalicylonitrile
- o-Vanillonitrile
- EN300-316862
- SY104147
- Benzonitrile, 2-hydroxy-3-methoxy-
- SCHEMBL1267795
- 3-methoxy-2-hydroxybenzonitrile
- CS-0067940
- FB-0600
- 2-hydroxy-3-methoxy-benzonitrile
- MFCD02261936
- N-(4(3,4-Dichlorophenyl)-3,4-dihydro-1(2H)-naphthalidene)methanamine
- 6812-16-4
- J-509618
- AKOS002292407
- FT-0681005
- DTXSID20500739
- NILKMGHUFOHVMU-UHFFFAOYSA-N
- DB-080964
-
- MDL： MFCD02261936
- Inchi： 1S/C8H7NO2/c1-11-7-4-2-3-6(5-9)8(7)10/h2-4,10H,1H3
- InChI Key： NILKMGHUFOHVMU-UHFFFAOYSA-N
- SMILES： O(C)C1C=CC=C(C#N)C=1O
Computed Properties
- Exact Mass: 149.04800
- Monoisotopic Mass: 149.047678466g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 53.2Ų
Experimental Properties
- Density: 1.24±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 61 ºC
- Boiling Point: 172-178 ºC (2 Torr)
- Flash Point: 116.0±24.6 ºC,
- Refractive Index: 1.569
- Solubility: Slightly soluble (2.5 g/l) (25 º C),
- PSA: 53.25000
- LogP: 1.27248
2-Hydroxy-3-methoxybenzonitrile Security Information
- Hazard Statement： Irritant
- Hazardous Material transportation number：UN 3439
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： S26; S36/37/39
-
Hazardous Material Identification：
- Risk Phrases：R20/21/22
- HazardClass：IRRITANT
2-Hydroxy-3-methoxybenzonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-Hydroxy-3-methoxybenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM276861-1g |
2-Hydroxy-3-methoxybenzonitrile |
6812-16-4 | 95% | 1g |
$106 | 2021-06-16 | |
| Chemenu | CM276861-5g |
2-Hydroxy-3-methoxybenzonitrile |
6812-16-4 | 95% | 5g |
$291 | 2021-06-16 | |
| Chemenu | CM276861-10g |
2-Hydroxy-3-methoxybenzonitrile |
6812-16-4 | 95% | 10g |
$483 | 2021-06-16 | |
| Chemenu | CM276861-25g |
2-Hydroxy-3-methoxybenzonitrile |
6812-16-4 | 95% | 25g |
$870 | 2021-06-16 | |
| Alichem | A014002795-250mg |
2-Cyano-6-methoxyphenol |
6812-16-4 | 97% | 250mg |
$499.20 | 2023-09-01 | |
| Alichem | A014002795-500mg |
2-Cyano-6-methoxyphenol |
6812-16-4 | 97% | 500mg |
$782.40 | 2023-09-01 | |
| Alichem | A014002795-1g |
2-Cyano-6-methoxyphenol |
6812-16-4 | 97% | 1g |
$1534.70 | 2023-09-01 | |
| TRC | H972633-100mg |
2-Hydroxy-3-methoxybenzonitrile |
6812-16-4 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | H972633-250mg |
2-Hydroxy-3-methoxybenzonitrile |
6812-16-4 | 250mg |
$69.00 | 2023-05-18 | ||
| TRC | H972633-500mg |
2-Hydroxy-3-methoxybenzonitrile |
6812-16-4 | 500mg |
$98.00 | 2023-05-18 |
2-Hydroxy-3-methoxybenzonitrile Related Literature
-
1. 7-Substituted benzo[b]thiophenes and 1,2-benzisothiazoles. Part 1. Hydroxy- or methoxy-derivativesLoay K. A. Rahman,Richard M. Scrowston J. Chem. Soc. Perkin Trans. 1 1983 2973
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Kumiko Ando,Yukiko Akai,Jun-ichi Kunitomo,Takehiko Yokomizo,Hidemitsu Nakajima,Tadayoshi Takeuchi,Masayuki Yamashita,Shunsaku Ohta,Takahiro Ohishi,Yoshitaka Ohishi Org. Biomol. Chem. 2007 5 655
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